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Compound of Interest

Compound Name: 6-O-demethyl-5-deoxyfusarubin

Cat. No.: B1199494

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of 6-O-
demethyl-5-deoxyfusarubin. Adherence to these procedures is vital for ensuring laboratory
safety and environmental protection.

Chemical and Hazard Profile

6-O-demethyl-5-deoxyfusarubin is a naphthoquinone derivative known for its antifungal and
mycoplasma-inhibiting properties.[1][2] While a specific Safety Data Sheet (SDS) for this
compound is not readily available, its classification as a naphthoquinone dictates the necessary
handling and disposal precautions. Naphthoquinones are generally considered hazardous
materials and require careful management.

Quantitative Data Summary:
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Property Value Source
Molecular Formula C15H140s5 TargetMol
Molecular Weight 290.27 g/mol TargetMol
Chemical Class Naphthoquinone PubMed
) ) o Antifungal, Mycoplasma-
Known Biological Activity o TargetMol
inhibiting

EPA Waste Number (for 1,4-

) U166 Santa Cruz Biotechnology[3]
Naphthoquinone)

Personal Protective Equipment (PPE)

Standard laboratory PPE must be worn at all times when handling 6-O-demethyl-5-
deoxyfusarubin. This includes:

e Gloves: Nitrile or other chemically resistant gloves.
o Eye Protection: Safety glasses with side shields or chemical goggles.[3]
e Lab Coat: A standard laboratory coat.

» Respiratory Protection: Use in a chemical fume hood to avoid inhalation of any dust or
aerosols.[4]

Spill Management Protocol

In the event of a spill, follow these steps:
o Alert Personnel: Notify others in the immediate area of the spill.
o Evacuate: If the spill is large or in a poorly ventilated area, evacuate the vicinity.

o Containment: For solid spills, dampen the material with water to prevent dusting before
sweeping.[3] For liquid spills, use an inert absorbent material.
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o Collection: Carefully collect the spilled material and absorbent into a suitable, labeled
container for hazardous waste disposal.[3]

o Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent.
o Waste Disposal: All materials used for cleanup must be disposed of as hazardous waste.[5]

Proper Disposal Procedure

6-O-demethyl-5-deoxyfusarubin and any materials contaminated with it must be disposed of
as hazardous chemical waste. Do not dispose of this compound down the drain.[6]

Step-by-Step Disposal Protocol:

» Waste Segregation: Collect all waste containing 6-O-demethyl-5-deoxyfusarubin (e.g.,
unused compound, contaminated labware, spill cleanup materials) in a dedicated,
compatible, and clearly labeled hazardous waste container.[5]

o Container Labeling: The container must be labeled with the words "HAZARDOUS WASTE"
and the full chemical name: "6-O-demethyl-5-deoxyfusarubin”.[5]

o Secure Storage: Keep the waste container tightly sealed and store it in a designated satellite
accumulation area away from incompatible materials.[5][7]

e Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office
or a certified hazardous waste disposal contractor to arrange for pickup and disposal.[5]

Experimental Workflow and Disposal Pathway

The following diagram illustrates the logical flow from experimental use to final disposal of 6-O-
demethyl-5-deoxyfusarubin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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